Cas no 951902-85-5 (5-amino-N-(4-fluorophenyl)-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-amino-N-(4-fluorophenyl)-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 951902-85-5
• MF: C₁₆H₁₄FN₅O
• MW: 311.313665866852
• CID: 5431305
• Update Time: 2025-10-28

5-amino-N-(4-fluorophenyl)-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-amino-N-(4-fluorophenyl)-1-(4-methylphenyl)triazole-4-carboxamide
• 5-amino-N-(4-fluorophenyl)-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C16H14FN5O/c1-10-2-8-13(9-3-10)22-15(18)14(20-21-22)16(23)19-12-6-4-11(17)5-7-12/h2-9H,18H2,1H3,(H,19,23)
• InChI Key： NGUXQPHLIXVDCS-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C)C=C2)C(N)=C(C(NC2=CC=C(F)C=C2)=O)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 5-amino-N-(4-fluorophenyl)-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide

Compound CAS No. 951902-85-5: 5-Amino-N-(4-Fluorophenyl)-1-(4-Methylphenyl)-1H-1,2,3-Triazole-4-Carboxamide

The compound with CAS No. 951902-85-5, known as 5-amino-N-(4-fluorophenyl)-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of triazoles, which are heterocyclic aromatic compounds widely used in pharmaceuticals, agrochemicals, and materials science due to their unique chemical properties and structural versatility.

The molecular structure of 5-amino-N-(4-fluorophenyl)-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide is characterized by a triazole ring system substituted with an amino group at position 5 and a carboxamide group at position 4. The substituents on the triazole ring include a fluorophenyl group and a methylphenyl group, which contribute to the compound's electronic properties and reactivity. These substituents also play a crucial role in determining the compound's solubility, stability, and biological activity.

Recent studies have highlighted the potential of this compound in the field of drug discovery. The triazole moiety is known for its ability to form hydrogen bonds and participate in π-π interactions, making it an attractive scaffold for designing bioactive molecules. For instance, researchers have explored the use of N-(4-fluorophenyl) substituents to enhance the lipophilicity of the compound, thereby improving its pharmacokinetic properties. Similarly, the presence of a methylphenyl group has been shown to influence the compound's selectivity towards specific biological targets.

In addition to its pharmaceutical applications, this compound has also gained attention in materials science. The carboxamide group in the molecule can serve as a reactive site for polymerization or cross-linking reactions, making it a candidate for developing advanced materials with tailored mechanical and thermal properties. Recent advancements in click chemistry have further expanded the utility of triazoles like this one in constructing complex molecular architectures.

From a synthetic perspective, the preparation of 5-amino-N-(4-fluorophenyl)-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide involves a multi-step process that typically includes nucleophilic substitution or coupling reactions. The synthesis often requires precise control over reaction conditions to ensure high yields and purity. Researchers have optimized these processes by employing catalytic systems or microwave-assisted synthesis techniques, which have significantly improved the efficiency of the reaction.

One of the most promising areas of research involving this compound is its application in agrochemicals. The fluorophenyl substituent has been shown to enhance the stability of agrochemicals under environmental conditions, while the methylphenyl group contributes to their bioavailability. Recent studies have demonstrated that this compound exhibits potent activity against various plant pathogens, making it a potential candidate for developing new-generation pesticides.

Furthermore, the triazole ring system in this compound has been exploited for its ability to act as a ligand in metal coordination chemistry. This property has led to investigations into its use as a precursor for metal-organic frameworks (MOFs) or catalysts in organic synthesis. The ability to tune the electronic properties of the triazole ring through substitution provides researchers with a versatile platform for designing functional materials.

In conclusion, CAS No. 951902-85-5: 5-amino-N-(4-fluorophenyl)-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide is a multifaceted compound with applications spanning drug discovery, materials science, and agrochemicals. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions across various scientific domains.